Cas no 2549006-33-7 (1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride)

• Product Name: 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride
• CAS No: 2549006-33-7
• MF: C₁₀H₁₁ClF₂N₄
• MW: 260.670947313309
• CID: 5361063
• Update Time: 2025-05-19

1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-[(2,5-difluorophenyl)methyl]-, hydrochloride (1:1)
• 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride

• Inchi： 1S/C10H10F2N4.ClH/c11-8-1-2-10(12)7(3-8)5-16-6-9(4-13)14-15-16;/h1-3,6H,4-5,13H2;1H
• InChI Key： ZBRXOHFDCKNGCW-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1F)N1N=NC(CN)=C1.Cl

Additional information on 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride

Introduction to 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride (CAS No. 2549006-33-7)

1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride (CAS No. 2549006-33-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a 1,2,3-triazole ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride is particularly noteworthy due to its potential for modulating biological pathways. The 1,2,3-triazole ring is known for its stability and bioisosterism with other functional groups, making it a versatile scaffold in drug design. The substitution with a 2,5-difluorophenyl group further enhances the compound's pharmacological profile by influencing its lipophilicity and metabolic stability.

Recent studies have highlighted the therapeutic potential of 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells and disrupting viral protein synthesis.

The pharmacokinetic properties of 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride have been extensively studied to understand its behavior in biological systems. Research indicates that the compound has favorable absorption and distribution profiles, making it suitable for oral administration. Furthermore, it exhibits good metabolic stability and low toxicity in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings underscore the potential of this compound as a novel therapeutic agent for various diseases.

The synthesis of 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride involves several well-established chemical reactions. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for forming 1,2,3-triazoles. This reaction typically proceeds via the coupling of an azide and an alkyne under mild conditions to yield the desired product with high selectivity.

The versatility of the CuAAC reaction allows for easy modification of the triazole scaffold by introducing different substituents at various positions. This flexibility is crucial for optimizing the pharmacological properties of the compound through structure–activity relationship (SAR) studies. By systematically varying the substituents on the phenyl ring and other parts of the molecule, researchers can fine-tune the compound's potency and selectivity for specific targets.

In conclusion, 1-{1-(2,5-difluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine hydrochloride (CAS No. 2549006-33-7) represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it holds significant promise for addressing unmet medical needs in areas such as cancer and viral infections.